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For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycylproline (Gly-Pro) is a dipeptide composed of the amino acids glycine and proline. It is a

naturally occurring molecule that plays a significant role in various biological processes, most

notably as a constituent of collagen and as a metabolite in its turnover. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological functions of Glycylproline. Detailed experimental protocols for its synthesis,

purification, and analysis are presented, alongside an exploration of its involvement in key

signaling pathways. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development who are interested in the

therapeutic and biological potential of this dipeptide.

Chemical Structure and Identification
Glycylproline is a dipeptide formed through a peptide bond between the carboxyl group of

glycine and the amino group of proline. The proline residue's unique cyclic structure imparts a

characteristic kink in the peptide backbone.

Table 1: Chemical Identifiers for Glycylproline
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Identifier Value Citation

IUPAC Name

(2S)-1-(2-

aminoacetyl)pyrrolidine-2-

carboxylic acid

[1][2]

Molecular Formula C₇H₁₂N₂O₃ [1][2]

CAS Number 704-15-4 [1][2]

SMILES String C1C--INVALID-LINK--C(=O)O [1]

Physicochemical Properties
The physicochemical properties of Glycylproline are crucial for its biological activity, solubility,

and analytical characterization.

Table 2: Physicochemical Properties of Glycylproline

Property Value Citation

Molecular Weight 172.18 g/mol [1][2]

Melting Point 185 °C [3]

Solubility Soluble in water [3]

pKa (Acidic) ~3.18 [3]

pKa (Basic) ~8.13 [3]

Appearance
White to off-white crystalline

powder
[3]

Biological Significance and Signaling Pathways
Glycylproline is involved in several key biological processes, from being a fundamental

component of collagen to modulating cellular signaling pathways.

Role in Collagen Metabolism
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Glycylproline is a primary degradation product of collagen, the most abundant protein in

mammals. The breakdown of collagen releases Gly-Pro, which can then be further

metabolized. This process is integral to tissue remodeling and repair.
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Neuroprotective and Inflammatory Signaling
Recent studies have highlighted the potential neuroprotective and anti-inflammatory roles of

Glycylproline and related peptides. These effects are thought to be mediated through the

modulation of key signaling pathways.

The Transforming Growth Factor-beta (TGF-β) signaling pathway is crucial in cell growth,

differentiation, and extracellular matrix production. Glycylproline-containing peptides have

been shown to influence this pathway, which has implications for tissue repair and fibrosis.
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The MDM2-p53 pathway is a critical regulator of cell cycle and apoptosis. The cyclic form of

Glycylproline (cGP) has been found to interact with this pathway, suggesting a role in cellular

protection against stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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